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Compound of Interest

3-n-boc-3-(4-
Compound Name:
isopropylphenyl)propionic acid

cat. No.: B1272310

An In-depth Technical Guide on 3-n-boc-3-(4-
iIsopropylphenyl)propionic acid

This technical guide provides a comprehensive overview of the physical and chemical
properties of 3-n-boc-3-(4-isopropylphenyl)propionic acid. The information is targeted
towards researchers, scientists, and professionals in drug development. Due to the limited
availability of data for this specific compound, this guide leverages data from structurally similar
molecules to provide estimated properties and general experimental protocols.

Chemical Structure and Identity

IUPAC Name: 3-(tert-butoxycarbonylamino)-3-(4-isopropylphenyl)propanoic acid
Chemical Formula: C19H290NOa4
Molecular Weight: 335.44 g/mol

CAS Number: Information not readily available. A structurally related compound, 3-Amino-3-(4-
Isopropylphenyl)Propionic Acid, has the CAS number 117391-53-4.[1]

Physical Properties
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Direct experimental data for the physical properties of 3-n-boc-3-(4-
isopropylphenyl)propionic acid is not widely published. The following table summarizes data
for structurally related compounds to provide an estimated profile.

3-N-Boc-
(R)-N-Boc-3- . 3-(4-
3-n-boc-3-(4- . Amino-3-(4-
Amino-3- Isopropylphen
Property methylphenyl) methoxypheny O
oo . phenylpropan L yl)propionic
propionic acid . . I)propionic .
oic acid ] acid
acid
CAS No. 284493-60-3[2] 161024-80-2[3] 96363-20-1[4] 58420-21-6[5]
Molecular
C15H21NO4[2] C14H19NO4[3] C15H21NOs[4] C12H1602[5]
Formula
Molecular Weight  279.33 g/mol [2] 265.31 g/mol [3] 295.33 g/mol [4] 192.25 g/mol [5]
- ) White to off-white -
Appearance Not specified White powder[3] ] Not specified
solid[4]

_ _ N 167-169°C (dec.) N
Melting Point Not specified 123.4 °C[3] ] Not specified
- ) N 408.52°C (rough  437.02°C (rough N
Boiling Point Not specified ) ) Not specified

estimate)[3] estimate)[4]
N 4.32+0.10 4.3840.10 N
pKa Not specified ] ) Not specified
(Predicted)[3] (Predicted)[4]
Solubility Not specified Not specified Not specified Not specified

Chemical Properties and Reactivity

The chemical properties of 3-n-boc-3-(4-isopropylphenyl)propionic acid are dictated by its
functional groups: a carboxylic acid, a Boc-protected amine, and an isopropyl-substituted
phenyl ring.

o Carboxylic Acid Group: The carboxylic acid moiety imparts acidic properties to the molecule
and can undergo typical reactions such as esterification, amide bond formation, and salt
formation.
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» N-Boc Protecting Group: The tert-butyloxycarbonyl (Boc) group is a common amine
protecting group.[6][7] It is stable to a wide range of non-acidic conditions but can be readily
removed under acidic conditions (e.g., with trifluoroacetic acid) to yield the free amine.[6]

o Aryl Group: The 4-isopropylphenyl group influences the compound's lipophilicity and may be
susceptible to electrophilic aromatic substitution reactions, although the directing effects of
the existing substituents would need to be considered.

Experimental Protocols

Detailed experimental protocols for 3-n-boc-3-(4-isopropylphenyl)propionic acid are not
available. However, the following are general methodologies for key experiments based on
standard laboratory practices for similar compounds.

Synthesis

A plausible synthetic route for 3-n-boc-3-(4-isopropylphenyl)propionic acid could involve a
Mannich-type reaction or a Michael addition followed by protection of the amino group. A
generalized workflow is presented below.

4-Isopropylbenzaldehyde

3-Amino-3-(4-isopropylphenyl)propanoic acid ‘

Boc_anhydride Boc Protection s

3-n-boc-3-(4-isopropylphenyl)propionic acid

Purification
(e.g., Crystallization, Chromatography)
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A generalized synthetic workflow for the target compound.

Melting Point Determination

The melting point can be determined using a standard melting point apparatus.[8][9]

Sample Preparation: A small amount of the crystalline solid is finely powdered and packed
into a capillary tube to a height of 2-3 mm.[8][10]

o Measurement: The capillary tube is placed in the heating block of the melting point
apparatus.[11]

o Heating: The sample is heated at a slow, controlled rate (e.g., 1-2 °C/min) near the expected
melting point.[8]

o Observation: The temperature range from the first appearance of liquid to the complete
melting of the solid is recorded as the melting point range.[10]

Solubility Determination

The solubility of the compound in various solvents can be assessed through a simple
dissolution test.[12][13]

e Solvent Addition: To a small, known amount of the compound (e.g., 10 mg) in a test tube, a
small volume of the solvent (e.g., 1 mL) is added.

e Mixing: The mixture is agitated or vortexed to facilitate dissolution.

e Observation: The solubility is observed and recorded. If the compound dissolves, it is
considered soluble. If it remains as a solid, it is insoluble. This can be tested with a range of
solvents from polar (e.g., water, ethanol) to non-polar (e.g., hexane, dichloromethane).

High-Performance Liquid Chromatography (HPLC)
Analysis

HPLC is a standard technique for assessing the purity of N-Boc protected amino acids.[14][15]
[16]
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Sample Preparation: A solution of the compound is prepared in a suitable solvent (e.g.,
acetonitrile/water mixture).

Chromatographic Conditions: A reversed-phase column (e.g., C18) is typically used.[14] The
mobile phase often consists of a gradient of an organic solvent (e.g., acetonitrile) and an
agueous buffer (e.g., water with 0.1% trifluoroacetic acid).

Detection: The eluting compound is detected using a UV detector, typically at a wavelength
where the aromatic ring or the carbonyl groups absorb.

Data Analysis: The retention time and peak area are used to identify and quantify the
compound.
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A typical workflow for HPLC analysis.

Potential Biological Activity
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While no specific biological activity has been reported for 3-n-boc-3-(4-
isopropylphenyl)propionic acid, compounds with related structures, such as arylpropionic
acid derivatives and -amino acids, exhibit a wide range of biological activities.

 Arylpropionic Acids: This class of compounds is well-known for its anti-inflammatory
properties.[17]

* B-Amino Acids: These are structural analogs of a-amino acids and are of interest in
medicinal chemistry due to their ability to form peptides with increased stability against
enzymatic degradation.[18][19] The incorporation of 3-amino acids can lead to novel
therapeutic agents.[19] The N-terminal Boc group can increase the lipophilicity of a peptide,
potentially enhancing membrane permeability and altering its bioactivity.[18]

Due to the lack of specific data, a signaling pathway diagram cannot be provided for this
compound. Research into its biological effects would be required to elucidate any specific
mechanisms of action.

Conclusion

3-n-boc-3-(4-isopropylphenyl)propionic acid is a derivative of a f-amino acid with potential
applications in pharmaceutical and chemical research. While specific data for this compound is
scarce, this guide provides a foundational understanding of its likely physical and chemical
properties based on structurally related molecules. The provided general experimental
protocols offer a starting point for its synthesis and characterization. Further research is
necessary to fully elucidate its properties and potential biological activities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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